1-(Cyclopropylmethyl)-1H-indole-5-carboxylic acid
Overview
Description
1-(Cyclopropylmethyl)-1H-indole-5-carboxylic acid is a useful research compound. Its molecular formula is C13H13NO2 and its molecular weight is 215.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Indole Derivative Synthesis : Indole derivatives, including indole-5-carboxylic acid trimer, have been characterized for their unique properties during electro-polymerization processes (Mackintosh, Reed, & Mount, 1994).
Development of Novel Tryptophan Derivatives : Constrained tryptophan analogues have been synthesized for use in peptide and peptoid conformation elucidation studies, demonstrating the utility of indole derivatives in protein chemistry (Horwell, Nichols, Ratcliffe, & Roberts, 1994).
Pharmaceutical Applications : The discovery and characterization of indole-2-carboxylic acid derivatives as antagonists in medical chemistry, particularly as CysLT1 selective antagonists, shows the potential of these compounds in therapeutic applications (Chen, Yang, Wang, Xie, & Nan, 2016).
Plant Biochemistry and Ethylene Production : Studies on 1-aminocyclopropane-1-carboxylic acid (ACC), a precursor molecule of ethylene in plants, provide insights into plant biochemistry and stress response mechanisms (Hoffman, Yang, & McKeon, 1982).
Metabolic Studies and Enzyme Inhibitors : Indole-5-carboxylic acids with specific substituents have shown potent inhibitory activities against human cytosolic phospholipase A(2)alpha, indicating their potential in the development of enzyme inhibitors and therapeutic agents (Drews, Bovens, Roebrock, Sunderkötter, Reinhardt, Schäfers, van der Velde, Schulze Elfringhoff, Fabian, & Lehr, 2010).
properties
IUPAC Name |
1-(cyclopropylmethyl)indole-5-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO2/c15-13(16)11-3-4-12-10(7-11)5-6-14(12)8-9-1-2-9/h3-7,9H,1-2,8H2,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDXBLHKEDDPURH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2C=CC3=C2C=CC(=C3)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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